Octadecyl chloroacetate

• CAS No.: 5348-82-3
• Molecular Formula: C20H39ClO2
• Molecular Weight: 347.0 g/mol
• IUPAC Name: octadecyl 2-chloroacetate
• InChI: InChI=1S/C20H39ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20(22)19-21/h2-19H2,1H3
• InChI Key: HDNSRULOUMXYKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)CCl

Description

Octadecyl chloroacetate is a useful research compound. Its molecular formula is C20H39ClO2 and its molecular weight is 347.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-octadecanol 5 (5 0 g, 180 mmol), chloroacetic acid (17.5 g, 180 mmol) and concentrated sulfuric acid (0.1 mL) in 350 mL of toluene was refluxed overnight in a flask equipped with a Dean-Stark trap. The solution was diluted with 500 mL of diethyl ether and extracted twice with a saturated bicarbonate solution (500 mL). The aqueous phase was subsequently extracted with 400 mL of diethyl ether. The combined organic layers were dried with sodium sulfate and evaporated in vacuo yielding a brown solid, which was used without further purification. 1H-NMR (CDCl3) δ=4.20 (t, 2H), 4.07 (s, 2H), 1.68 (q, 2H), 1.30 (m, 30H), 0.89 (t, 3H) ppm. FT-IR: ν=2919, 2851, 1749 (C═O stretch), 1333, 1208 (C—O stretch), 786 cm−1.